Sunscreens are an important means of protection against sunburns, dyspigmentation, photoaging, and photocarcinogenesis. Sunscreens come in a variety of formulations that can protect against ultraviolet B (UVB) radiation, both UVB and ultraviolet A (UVA) radiation (broad-spectrum sunscreens), and UVB, UVA, and visible light (tinted broad-spectrum sunscreens). In the USA, there is currently a paucity of FDA-approved broad-spectrum filters on the market. Studies have identified the presence of multiple UV filters in water sources globally. Many laboratory studies have implicated the potential impact of UV filters on coral reef bleaching, the food chain, and human health. However, many of these studies are performed at concentrations that are much higher than those present in the natural environment. With increasing discussion surrounding the role of organic and inorganic UV filters as potential environmental pollutants over the past decade, approval of additional broad-spectrum filters would be an important means of alleviating the use of more controversial filters. The aim of this article is to review the effects of UV filters on health and the environment and explore potential adjunctive agents for photoprotection.Graphical abstract

AbstractThe organic UVA filter is popularized in sunscreen cosmetics due to the advantages of excellent light stability and high molar extinction coefficient. However, the poor water solubility of organic UV filters has been a common problem. Given that nanoparticles (NPs) can significantly improve the water solubility of organic chemicals. Meanwhile, the excited-state relaxation pathways of NPs might differ from their solution. Here, the NPs of diethylamino hydroxybenzoyl hexyl benzoate (DHHB), a popular organic UVA filter, were prepared by an advanced ultrasonic micro-flow reactor. The surfactant (sodium dodecyl sulfate) was selected as an effective stabilizer to prevent the self-aggregation of the NPs for DHHB. Femtosecond transient ultrafast spectroscopy (fs-TA) and theoretical calculations were utilized to trace and explain the excited-state evolution of DHHB in NPs suspension and its solution. The results reveal that the surfactant-stabilized NPs of DHHB reserve a similarly good performance of ultrafast excited-state relaxation. The stability characterization experiments demonstrate that the strategy of surfactant-stabilized NPs for sunscreen chemicals can maintain its stability and enhance the water solubility of DHHB compared with that of the solution phase. Therefore, the surfactant-stabilized NPs of organic UV filters are an effective method to improve water solubility and keep the stability from aggregation and photoexcitation.Graphical Abstract

Inorganic halide perovskites, such as CsPbI3, have unique optoelectronic properties which made them promising candidates for several applications. Unfortunately, these perovskites undergo rapid chemical decomposition and transformation into yellow δ-phase. Thus, the synthesis of stable cesium lead iodide perovskites remains an actual challenging field and it is imperative to develop a stabilized black phase for photovoltaic applications. For this purpose, a surfactant ligand was used to control the synthesis of inorganic perovskite CsPbI3 nanoparticles. Herein we demonstrate a new avenue for lead halide perovskites with the addition of either hexadecyltrimethylammonium bromide (CTAB) or silica nanoparticles to maintain in the first place; the stability of the α-CsPbI3 phase, and later on to boost their photoluminescence quantum yield (PLQY). The prepared perovskites were characterized using UV–visible absorption spectroscopy, fluorescence spectroscopy, scanning electron microscopy, thermogravimetric analysis and X-Ray diffraction technique. Results show higher stability of α-CsPbI3 phase and improvement in PLQY % to reach 99% enhancement in presence of CTAB. Moreover, the photoluminescence intensity of CsPbI3 nanoparticles was higher and was maintained for a longer duration in the presence of CTAB.Graphical abstract

The present work reports pyridine-based chalones using spectroscopic techniques to use pyridine derivative analysis. The solvatochromic behavior of 3DPP in non-polar, polar protic and aprotic solvents has been investigated experimentally. The photophysical property of the compound in diverse solvents is attributed to the intra-molecular charge transfer interactions. The dipole moment of 3DPP is estimated theoretically and experimentally using various solvatochromic methods. It is observed that there is a bathochromic shift in the emission spectra of 3DPP, which confirms the π → π* transition. Fluorescence quenching of 3DPP is studied. The type of fluorescence quenching mechanism is found to be collisional quenching. A study of FRET theory on 3DPP was carried out with metal ions. There is a considerable energy transfer between 3DPP and metal ions. NLO behaviors of the compound have been revealed with the help of Kurtz–Perry powder technique. Additionally, the title molecule is docked, carried ADMET studies and drug-like activity using in silico tools. It is probed for antifungal activity through bioinformatics kit which showed potential information.Graphical abstract

The prediction of band edge potentials in photocatalytic materials is an important but challenging task. In contrast, bandgaps can be easily determined through absorption spectra. Here, we present two simple theoretical approaches for the determination of band edge potentials which are based on the electron negativity and work function of each constituent atom. We use these approaches to determine band edge potentials in semiconducting metallic oxides and sulfides, such as titanium dioxide (TiO2), chalcopyrite (CuFeS2), pyrite (FeS2), covellite (CuS), and chalcocite (Cu2S) with respect to an absolute scale (eV) and an electrochemical scale (V). Until now, there is little information on iron and copper sulfides referring to these thermodynamic parameters. TiO2 (Titania p25) was used as reference semiconductor to validate the calculation procedures using experimental values by X-ray diffraction analysis (XRD), diffuse reflectance spectrometry (DRS), and electron paramagnetic resonance spectroscopy (EPR). The production of key chemical species such as reactive oxygen species (ROS) and reactive sulfur species (RSS) has been theoretically and experimentally determined by EPR.Graphical abstract

Despite access to drinking water being a basic human right, the availability of safe drinking water remains a privilege that many do not have and as a result, many lives are lost each year due to waterborne diseases associated with the consumption of biologically unsafe water. To face this situation, different low-cost household drinking water treatment technologies (HDWT) have been developed, and among them is solar disinfection (SODIS). Despite the effectiveness of SODIS and the epidemiological gains being consistently documented in the literature, there is a lack of evidence of the effectiveness of the batch-SODIS process against protozoan cysts as well as their internalized bacteria under real sun conditions. This work evaluated the effectiveness of the batch-SODIS process on the viability of Acanthamoeba castellanii cysts, and internalized Pseudomonas aeruginosa. Dechlorinated tap water contaminated with 5.6 × 103 cysts/L, contained in PET (polyethylene terephthalate) bottles, was exposed for 8 h a day to strong sunlight (531–1083 W/m2 of maximum insolation) for 3 consecutive days. The maximum water temperature inside the reactors ranged from 37 to 50 °C. Cyst viability was assessed by inducing excystment on non-nutrient agar, or in water with heat-inactivated Escherichia coli. After sun exposure for 0, 8, 16 and 24 h, the cysts remained viable and without any perceptible impairment in their ability to excyst. 3 and 5.5 log CFU/mL of P. aeruginosa were detected in water containing untreated and treated cysts, respectively, after 3 days of incubation at 30 °C. The batch-SODIS process is unable to inactivate A. castellanii cysts as well as its internalized bacteria. Although the use of batch SODIS by communities should continue to be encouraged, SODIS-disinfected water should be consumed within 3 days.Graphical abstract

UV radiation is an underrated radiation currently missing in many horticultural production systems of vegetables in protected cultivation. It can be added e.g., in LED light sources. Using lettuce as a model plant, this study determined whether the use of UVB LEDs is suitable (1) for use in consistent systems (indoor farming) or (2) inconsistent systems (greenhouse). Blue and red LEDs were selected as additional artificial lighting to UVB LEDs. Both approaches led to a reproducible increase of desired flavonol glycosides, such as quercetin-3-O-(6′′-O-malonyl)-glucoside or quercetin-3-O-glucuronide and the anthocyanin cyanidin-3-O-(6′′-O-malonyl)-glucoside in lettuce. The impact of the consistent UVB treatment is higher with up to tenfold changes than that of the inconsistent UVB treatment in the greenhouse. Varying natural light and temperature conditions in greenhouses might affect the efficiency of the artificial UVB treatment. Here, UVB LEDs have been tested and can be recommended for further development of lighting systems in indoor farming and greenhouse approaches.

IntroductionSkin is exposed to a wide range of environmental risk factors including ultraviolet (UV) and all kinds of pollutants. Excessive UV exposure contributes to many disorders, such as photoaging, skin inflammation, and carcinogenesis. Previous studies have shown that Tremella fuciformis polysaccharides (TFPS) have protective effects on oxidative stress in cells, but the specific protective mechanism has not been clarified.MethodsTo determine the effects of TFPS on UV-irritated human skin, we conducted a variety of studies, including Cell Counting Kit-8 (CCK-8), trypan blue, Western blot, apoptosis assays, reactive oxygen species (ROS) detection in primary skin keratinocytes, and chronic UV-irradiated mouse model.ResultsWe first determined that TFPS protects human skin keratinocytes against UV radiation-induced apoptosis and ROS production. Moreover, TFPS regulates thioredoxin interacting protein (TXNIP) and thioredoxin reductase 2 (TXNRD2) levels in primary skin keratinocytes for photoprotection. Last, we found that topical TFPS treatment could alleviate the UV-induced skin damage in chronic UV-irradiated mouse model.ConclusionCollectively, our work indicates the beneficial role of TFPS in UV-induced skin cell damage and provides a novel therapeutic reagent to prevent or alleviate the progress of photoaging and other UV-provoked skin diseases.Graphical abstract

It is now clearly recognized that light modulates the physiology of many bacterial chemotrophs, either directly or indirectly. An interesting case are bacterial pathogens of clinical relevance. This work summarizes, discusses, and provides novel complementary information to what is currently known about light sensing and responses in critical human pathogens such as Acinetobacter baumannii, Pseudomonas aeruginosa and Staphylococcus aureus. These pathogens are associated with severe hospital and community infections difficult to treat due to resistance to multiple drugs. Moreover, light responses in Brucella abortus, an important animal and human pathogen, are also compiled. Evidence recovered so far indicates that light modulates aspects related to pathogenesis, persistence, and antibiotic susceptibility in these pathogens; such as motility, biofilm formation, iron uptake, tolerance to antibiotics, hemolysis and virulence. The pathogens elicit differential responses to light depending likely on their pathophysiology, ability to cause disease and characteristics of the host. The response to light is not restricted to discrete physiological traits but is global. In higher organisms, light provides spatial and temporal information. Then, it is crucial to understand what information light is providing in these bacterial pathogens. Our current hypothesis postulates that light serves as a signal that allows these pathogens to synchronize their behavior to the circadian rhythm of the host, to optimize infection. Advances on the molecular mechanism of light signal transduction and physiological responses to light, as well as in the relation between light and bacterial infection, would not only enlarge our understanding of bacterial pathogenesis but also could potentially provide alternative treatment options for infectious illnesses.